Cas no 2034451-22-2 (1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea
• CAS No: 2034451-22-2
• MF: C₁₈H₂₀N₆O
• MW: 336.391002655029
• CID: 5334580
• Update Time: 2025-07-19

1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)urea
• 1-(3,4-dimethylphenyl)-3-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]urea
• 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea

• Inchi： 1S/C18H20N6O/c1-13-3-4-15(11-14(13)2)23-18(25)22-8-10-24-9-7-21-17(24)16-12-19-5-6-20-16/h3-7,9,11-12H,8,10H2,1-2H3,(H2,22,23,25)
• InChI Key： KIYSYTCMZHPXEO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=C(C)C=1)NCCN1C=CN=C1C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 434
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7

Additional information on 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea

Introduction to 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea (CAS No. 2034451-22-2)

1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034451-22-2, represents a confluence of aromatic rings, heterocyclic moieties, and urea functional groups, making it a promising candidate for further exploration in drug discovery and molecular biology research.

The molecular structure of 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea consists of a 3,4-dimethylphenyl group attached to a urea moiety, which is further linked to an ethyl chain terminated by a pyrazin-2-yl and 1H-imidazol-1-yl group. This arrangement creates a multifaceted scaffold that can interact with biological targets in diverse ways. The presence of both pyrazine and imidazole rings suggests potential applications in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on designing molecules with hybrid structures that combine the properties of multiple pharmacophores. The compound 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea exemplifies this trend, as it integrates components known to exhibit biological activity. Specifically, the 3,4-dimethylphenyl group can enhance lipophilicity and metabolic stability, while the urea moiety is frequently employed in drug design due to its ability to form hydrogen bonds with biological targets. The ethyl chain serves as a linker that bridges the urea group to the pyrazinyl and imidazolyl moieties, potentially influencing the compound's solubility and bioavailability.

One of the most compelling aspects of 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}urea is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a pivotal role in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. The structural features of this compound suggest that it may interfere with the ATP-binding site of kinases or modulate their interactions with substrates. Preliminary computational studies have indicated that the pyrazin-2-yl and 1H-imidazol-1-yl groups can adopt conformations that mimic natural substrates or inhibitors, thereby facilitating binding to target enzymes.

Furthermore, the compound's architecture may also allow it to cross the blood-brain barrier (BBB), which is a significant challenge in central nervous system (CNS) drug development. The combination of lipophilic aromatic rings and polar functional groups can enhance BBB penetration while maintaining sufficient water solubility for effective delivery. This makes 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-y]ethyl}urea an attractive candidate for treating neurological disorders where access to the brain is crucial.

Recent advances in medicinal chemistry have emphasized the importance of structure-based drug design (SBDD) and computationally guided optimization. The scaffold of 1-(3,4-dimethylphenyl)-3-{2-[2-(pyrazin-2-y)]l-H-imidazol-l-y]}urea has been used as a starting point for generating libraries of analogs through combinatorial chemistry or fragment-based approaches. By systematically modifying specific parts of the molecule—such as replacing one of the aromatic rings with a different heterocycle or altering the length of the ethyl linker—researchers can fine-tune pharmacokinetic properties while maintaining or enhancing biological activity.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial assays have shown modest inhibitory effects on certain kinases at micromolar concentrations, suggesting that further optimization could yield more potent inhibitors. Additionally, interactions with other targets such as transcription factors or ion channels are being investigated to broaden its therapeutic scope. The urea group's ability to engage in hydrogen bonding makes it particularly useful for designing molecules that interact with proteins rich in polar residues.

The synthesis of CAS No 20344512222 presents an interesting challenge due to its complex connectivity. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to avoid side products. However， recent methodologies have streamlined some steps through transition-metal-catalyzed cross-coupling reactions or microwave-assisted synthesis， which can significantly reduce reaction times and improve yields。 These advancements not only make large-scale production more feasible but also enable rapid screening of analogs for lead optimization purposes。

The future direction for research on CAS No 20344512222 lies in both expanding its biological profile through high-throughput screening (HTS) campaigns and developing novel synthetic strategies for improved accessibility。 Collaborative efforts between academic laboratories and pharmaceutical companies could accelerate these efforts by combining expertise in medicinal chemistry， computational biology， and process chemistry。 As our understanding of disease mechanisms grows， so does the need for innovative molecules like this one that can address unmet medical needs。